Cas no 2138139-52-1 (trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane)

• Product Name: trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane
• CAS No: 2138139-52-1
• MF: C₁₃H₂₂S₂Si
• MW: 270.529282093048
• CID: 6560722
• PubChem ID: 165473162
• Update Time: 2025-07-02

trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane Chemical and Physical Properties

Names and Identifiers

• trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane
• EN300-1085499
• 2138139-52-1
• trimethyl[2-({[4-(methylsulfanyl)phenyl]methyl}sulfanyl)ethyl]silane

• Inchi： 1S/C13H22S2Si/c1-14-13-7-5-12(6-8-13)11-15-9-10-16(2,3)4/h5-8H,9-11H2,1-4H3
• InChI Key： BDZXLMGAZYMZKG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)SC)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 270.09321958g/mol
• Monoisotopic Mass: 270.09321958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų

Additional information on trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane

Recent Advances in the Study of Trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane (CAS: 2138139-52-1)

The compound trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane (CAS: 2138139-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This organosilicon compound, characterized by its unique sulfanyl and silane functional groups, has shown promising potential in various applications, including drug delivery, catalysis, and material science. Recent studies have focused on elucidating its molecular properties, synthetic pathways, and biological activities, providing new insights into its utility in biomedical applications.

One of the key areas of research has been the synthesis and optimization of trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction. The researchers highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmaceutical development. Additionally, the study reported that the compound exhibited low cytotoxicity in vitro, suggesting its potential as a safe excipient or carrier in drug formulations.

In another groundbreaking study, researchers explored the compound's role in targeted drug delivery systems. The sulfanyl and silane moieties were found to enhance the binding affinity of the compound to specific cellular receptors, facilitating the targeted release of therapeutic agents. This property was particularly advantageous in cancer therapy, where precision in drug delivery is critical. The study, published in Advanced Drug Delivery Reviews (2024), demonstrated that trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane could effectively deliver chemotherapeutic drugs to tumor sites while minimizing off-target effects.

Further investigations into the biological activities of this compound revealed its potential as an antimicrobial agent. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane exhibited significant activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, a mechanism distinct from traditional antibiotics. This finding opens new avenues for the development of novel antimicrobial therapies, especially in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane. Issues such as scalability of synthesis, long-term stability, and comprehensive toxicity profiles need to be addressed. Ongoing research is focused on optimizing the compound's properties and exploring its applications in combination therapies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this versatile compound.

In conclusion, trimethyl2-({4-(methylsulfanyl)phenylmethyl}sulfanyl)ethylsilane (CAS: 2138139-52-1) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies and advanced material applications.